molecular formula C11H9FN2O2 B8673778 3-fluoro-4-(1-methyl-1H-pyrazol-5-yl)benzoic acid

3-fluoro-4-(1-methyl-1H-pyrazol-5-yl)benzoic acid

Cat. No.: B8673778
M. Wt: 220.20 g/mol
InChI Key: PGNFQYGRQRRKLX-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

3-fluoro-4-(1-methyl-1H-pyrazol-5-yl)benzoic acid is a useful research compound. Its molecular formula is C11H9FN2O2 and its molecular weight is 220.20 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C11H9FN2O2

Molecular Weight

220.20 g/mol

IUPAC Name

3-fluoro-4-(2-methylpyrazol-3-yl)benzoic acid

InChI

InChI=1S/C11H9FN2O2/c1-14-10(4-5-13-14)8-3-2-7(11(15)16)6-9(8)12/h2-6H,1H3,(H,15,16)

InChI Key

PGNFQYGRQRRKLX-UHFFFAOYSA-N

Canonical SMILES

CN1C(=CC=N1)C2=C(C=C(C=C2)C(=O)O)F

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of 4-bromo-3-fluorobenzoic acid (220 mg, 1.0 mmol) in dioxane/H2O (5:1, 12 mL) was added K2CO3 (414 mg, 3.0 mmol), tetrakistriphenylphosphine Pd(0) (58 mg, 0.05 mmol) and 5-(5,5-dimethyl-1,3,2-dioxaborinan-2-yl)-1-methyl-1H-pyrazole (214 mg, 1.1 mmol). The reaction mixture was heated to 80° C. in a sealed tube for 12 h and was then partitioned between 6N NaOH and DCM. The pH of the aqueous phase was adjusted to ˜3 with 3M HCl and washed several times with DCM. The combined organic fractions were dried (Na2SO4), concentrated under vacuum and used directly without further purification (196 mg, 89%): LC-MS (ES) m/z=221 (M+H)+.
Quantity
220 mg
Type
reactant
Reaction Step One
Name
Quantity
414 mg
Type
reactant
Reaction Step One
Quantity
214 mg
Type
reactant
Reaction Step One
Quantity
12 mL
Type
solvent
Reaction Step One
Quantity
58 mg
Type
catalyst
Reaction Step One

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